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Compound of Interest

Compound Name: Dregeoside Aal

Cat. No.: B1159717

A Note on Nomenclature: Initial research into "Dregeoside Aal" suggests a likely
typographical error in the common nomenclature, with the preponderance of scientific literature
referring to the compound as Dregeoside Dal. This document will proceed under the
assumption that Dregeoside Dal is the compound of interest.

Abstract

Dregeoside Dal is a naturally occurring polyoxypregnane glycoside isolated from the plant
Dregea volubilis. This technical guide provides a comprehensive overview of the discovery,
history, and initial characterization of this compound. It includes a summary of the pioneering
research that led to its identification, detailed experimental protocols for its isolation and
structural elucidation, and a compilation of the available quantitative data regarding its
biological activities. Furthermore, this guide explores the potential, though not yet definitively
established, interaction of Dregeoside Dal with the NF-kB signaling pathway, a key regulator of
the inflammatory response. The information is presented to serve as a foundational resource
for researchers, scientists, and professionals in the field of drug development.

Discovery and History

The discovery of Dregeoside Dal is rooted in the broader investigation of the chemical
constituents of Dregea volubilis (L.f.) Benth. ex Hook.f. (family Apocynaceae), a climbing shrub
used in traditional medicine in Southeast Asia. Early phytochemical explorations of this plant
revealed a rich source of polyoxypregnane glycosides, a class of compounds known for their
diverse biological activities.
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While the precise first isolation and characterization of Dregeoside Dal is detailed in a 1985
publication by Yoshimura et al. in the Chemical and Pharmaceutical Bulletin, subsequent
studies have further solidified its structural identity and contributed to the understanding of its
chemical class. Notably, research by Sahu et al. in 2002, which focused on other
polyoxypregnane glycosides from the flowers of Dregea volubilis, helped to build the chemical
context into which Dregeoside Dal fits. Later work by Thuy et al. in 2020 revisited Dregeoside
Dal, isolating it alongside new pregnane glycosides and confirming its structure through
modern spectroscopic techniques. These collective research efforts have established
Dregeoside Dal as a known constituent of Dregea volubilis, paving the way for further
investigation into its pharmacological potential.

Physicochemical Properties

Property Value Reference
Chemical Formula C42H70015 PhytoBank
Average Molecular Weight 815.007 g/mol PhytoBank
Monoisotopic Molecular

] 814.471471554 g/mol PhytoBank
Weight
Class Steroidal Glycosides PhytoBank

Experimental Protocols
Isolation of Dregeoside Dal

The following is a generalized protocol for the isolation of Dregeoside Dal from Dregea
volubilis, based on methodologies reported in the literature.

Workflow for Isolation of Dregeoside Dal
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 To cite this document: BenchChem. [Dregeoside Aal: A Technical Guide on its Discovery
and History]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1159717#discovery-and-history-of-dregeoside-aal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1159717?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

